![molecular formula C15H15N5O3S B2847049 4-methyl-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzenesulfonamide CAS No. 1396565-11-9](/img/structure/B2847049.png)
4-methyl-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzenesulfonamide
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Overview
Description
4-methyl-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H15N5O3S and its molecular weight is 345.38. The purity is usually 95%.
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Scientific Research Applications
Therapeutic Applications and Antimicrobial Activity :Compounds with benzenesulfonamide groups have demonstrated significant potential in therapeutic applications, especially in photodynamic therapy for cancer treatment. For example, new zinc phthalocyanines substituted with benzenesulfonamide derivative groups have been synthesized, showing high singlet oxygen quantum yield, making them potent photosensitizers for Type II mechanisms in photodynamic therapy for cancer (Pişkin, Canpolat, & Öztürk, 2020). Additionally, other synthesized benzenesulfonamides have exhibited antimicrobial activity against various bacteria and fungi, suggesting their potential in combating microbial infections (Sarvaiya, Gulati, & Patel, 2019).
Antiviral and Anti-HIV Research :Benzenesulfonamides bearing oxadiazole moieties have been prepared and tested for their antimicrobial and anti-HIV activities. Some compounds in this category have shown promising results, aligning with the structure-activity relationship (SAR) findings (Iqbal et al., 2006).
Material Science and Photodegradation :Research on the photochemical decomposition of sulfamethoxazole, a compound structurally similar to the one , has led to insights into photolabile properties and the formation of various photoproducts, indicating the potential for studying photodegradation processes and designing materials with specific light-responsive properties (Zhou & Moore, 1994).
Enzyme Inhibition for Therapeutic Use :Studies on benzenesulfonamides have also delved into enzyme inhibition, with specific focus on carbonic anhydrase inhibitors for therapeutic applications. These inhibitors have shown promise in treating conditions like glaucoma, epilepsy, and even cancer, by modulating the activity of carbonic anhydrases (Gul et al., 2016).
Mechanism of Action
Target of Action
It is known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities . They are known to interact with various targets, leading to different biological responses such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, leading to different biological responses
Biochemical Pathways
Imidazole derivatives are known to affect various biochemical pathways, leading to different biological responses
Result of Action
Imidazole derivatives are known to cause various biological responses such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities
Properties
IUPAC Name |
4-methyl-N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N5O3S/c1-11-3-9-14(10-4-11)24(22,23)16-12-5-7-13(8-6-12)20-15(21)19(2)17-18-20/h3-10,16H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJJHGXOCLJMNGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)N3C(=O)N(N=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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